Cas no 14717-63-6 (2-Furanpropanol, g-amino-a,a-diphenyl-)

2-Furanpropanol, g-amino-a,a-diphenyl- structure
14717-63-6 structure
Product Name:2-Furanpropanol, g-amino-a,a-diphenyl-
CAS No:14717-63-6
MF:C19H19NO2
MW:293.359665155411
CID:164191
PubChem ID:26837
Update Time:2025-04-19

2-Furanpropanol, g-amino-a,a-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Furanpropanol, g-amino-a,a-diphenyl-
    • 3-Amino-1,1-diphenyl-3-(2-furyl)-1-propanol
    • 3-amino-3-(furan-2-yl)-1,1-diphenylpropan-1-ol
    • Γ-AMINO-Α,Α-DIPHENYL-2-FURANPROPANOL
    • gamma-Amino-alpha,alpha-diphenyl-2-furanpropanol
    • 2-FURANPROPANOL, gamma-AMINO-alpha,alpha-DIPHENYL-
    • Benzhydrol, alpha-(2-amino-2-(2-furyl)ethyl)-
    • 1,1-Diphenyl-3-(2-furyl)-3-amino-1-propanol
    • 14717-63-6
    • 1-Propanol, 3-amino-1,1-diphenyl-3-(2-furyl)-
    • 3-Amino-3-furan-2-yl-1,1-di(phenyl)propan-1-ol
    • DTXSID70933053
    • Inchi: 1S/C19H19NO2/c20-17(18-12-7-13-22-18)14-19(21,15-8-3-1-4-9-15)16-10-5-2-6-11-16/h1-13,17,21H,14,20H2
    • InChI Key: FVARIOYYFNHHHX-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)(C1C=CC=CC=1)CC(C1=CC=CO1)N

Computed Properties

  • Exact Mass: 293.14167
  • Monoisotopic Mass: 293.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • PSA: 59.39

2-Furanpropanol, g-amino-a,a-diphenyl- Related Literature

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